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Compound of Interest

Compound Name: 4-Phenanthrol-d9

Cat. No.: B13835240

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information for
the proper disposal of 4-Phenanthrol-d9, a deuterated derivative of 4-hydroxyphenanthrene.
Adherence to these procedures is critical due to the hazardous nature of the parent compound.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle 4-Phenanthrol-d9 with
the appropriate safety measures. Based on the safety data sheet (SDS) for the analogous non-
deuterated compound, 4-hydroxyphenanthrene, this chemical is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE): A comprehensive suite of PPE must be worn at all times
when handling 4-Phenanthrol-d9. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o A properly fitted laboratory coat

Engineering Controls: All handling and preparation for disposal of 4-Phenanthrol-d9 should be
conducted within a certified chemical fume hood to minimize the risk of inhalation.
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Waste Segregation and Collection

Proper segregation of waste streams is a critical first step in the safe disposal of 4-
Phenanthrol-d9. Do not mix this waste with other chemical waste unless explicitly instructed to
do so by your institution's Environmental Health and Safety (EHS) department.

Waste Streams:

¢ Solid Waste: This includes contaminated consumables such as pipette tips, vials, gloves,
and bench paper.

o Liquid Waste: This encompasses solutions containing 4-Phenanthrol-d9, including unused
portions and reaction mixtures. Segregate aqueous and non-halogenated organic solvent
waste into separate, clearly labeled containers.

e Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be placed
in a designated, puncture-resistant sharps container.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"4-Phenanthrol-d9," and the associated hazard symbols.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of 4-Phenanthrol-
do.

e Waste Collection:

o Solid Waste: Collect all contaminated solid materials in a dedicated, leak-proof container
lined with a heavy-duty plastic bag.

o Liquid Waste: Use separate, compatible, and clearly labeled containers for aqueous and
organic solvent waste. Ensure the containers are sealed to prevent leakage or
evaporation.

e Labeling:

o Affix a hazardous waste label to each container.
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o Clearly write the full chemical name, "4-Phenanthrol-d9," and an estimate of the
concentration and volume.

o Indicate the solvent(s) present in liquid waste containers.

e Storage:

o Store all waste containers in a designated and secure hazardous waste accumulation
area.

o Ensure the storage area is well-ventilated and away from incompatible materials.
e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not attempt to dispose of 4-Phenanthrol-d9 down the drain or in regular trash.[2]

Special Considerations for Deuterated Compounds

While the primary hazard of 4-Phenanthrol-d9 is associated with its phenolic structure, its
deuterated nature requires additional consideration. Deuterium is a stable isotope of hydrogen
and is not radioactive. The primary concern with deuterated compounds is preventing isotopic
dilution. Therefore, avoid mixing deuterated waste with non-deuterated waste streams to
prevent contamination.

Quantitative Data Summary
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Property Value Reference
Chemical Name 4-Phenanthrol-d9 N/A

CAS Number 922510-21-2 [3]
Molecular Formula C14HD9O N/A
Hazard Class (as 4- Acute Toxicity 4 (Oral), Aquatic 1]
Hydroxyphenanthrene) Acute 1, Aquatic Chronic 1

H302: Harmful if swallowed.
GHS Hazard Statements (as 4- ) o

H410: Very toxic to aquatic life
Hydroxyphenanthrene) ) )

with long lasting effects.
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Caption: Disposal workflow for 4-Phenanthrol-d9.

Logical Relationship of Safety and Disposal Steps
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Caption: Logical relationship of safety and disposal steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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